Cas no 32902-85-5 (Benzenamine, N-butyl-2,4,6-trinitro-)

Benzenamine, N-butyl-2,4,6-trinitro- structure
32902-85-5 structure
Product Name:Benzenamine, N-butyl-2,4,6-trinitro-
CAS No:32902-85-5
MF:C10H12N4O6
MW:284.225481987
CID:2822306
Update Time:2023-08-07

Benzenamine, N-butyl-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-butyl-2,4,6-trinitro-
    • N-Butyl-2,4,6-trinitrobenzenamine
    • N-(2,4,6-trinitrophenyl)-butylamine
    • Butyl(2,4,6-trinitrophenyl)amineanion
    • Inchi: 1S/C10H12N4O6/c1-2-3-4-11-10-8(13(17)18)5-7(12(15)16)6-9(10)14(19)20/h5-6,11H,2-4H2,1H3
    • InChI Key: LDTHUMAMJMEYMU-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=C(C=1NCCCC)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 349
  • XLogP3: 3.2
  • Topological Polar Surface Area: 150
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.